Cas no 1706454-87-6 (3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole)

• Product Name: 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole
• CAS No: 1706454-87-6
• MF: C₁₀H₅F₅N₄O₂S
• MW: 340.229317426682
• CID: 5220208
• Update Time: 2025-09-28

3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole

• Inchi： 1S/C10H5F5N4O2S/c11-7(12)8-16-9(18-17-8)22-6-2-1-4(10(13,14)15)3-5(6)19(20)21/h1-3,7H,(H,16,17,18)
• InChI Key： XOPRHKYJTZBXDP-UHFFFAOYSA-N
• SMILES： N1C(SC2=CC=C(C(F)(F)F)C=C2[N+]([O-])=O)=NC(C(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole

Introduction to 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole (CAS No. 1706454-87-6) and Its Applications in Modern Chemical Biology

3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole, identified by its CAS number 1706454-87-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple fluorine atoms and a nitro group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The compound’s structure is characterized by a triazole ring fused with a phenylsulfanyl group at the 5-position and a nitro-substituted phenyl ring at the 2-position. The 3-difluoromethyl moiety further enhances its reactivity and binding affinity, making it an attractive candidate for developing novel bioactive molecules. The combination of these functional groups allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for therapeutic intervention.

In recent years, the pharmaceutical industry has increasingly focused on exploiting the potential of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The 3-difluoromethyl group, in particular, has been extensively studied for its ability to enhance drug-like properties. This feature has led to its incorporation into numerous lead compounds that are currently undergoing preclinical and clinical evaluation. The nitro group present in the molecule also contributes to its reactivity, enabling post-synthetic modifications that can fine-tune its biological activity.

One of the most compelling aspects of 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The phenylsulfanyl group at the 5-position provides a versatile handle for further chemical manipulation, allowing chemists to explore diverse structural analogs with tailored biological profiles.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that the rigid triazole core and the electron-withdrawing substituents facilitate optimal interactions with biological targets. These insights have guided the design of derivative compounds with improved efficacy and reduced off-target effects. The integration of machine learning algorithms has also enabled high-throughput virtual screening, accelerating the identification of promising candidates for experimental validation.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The 3-difluoromethyl group is particularly noteworthy for its ability to modulate pharmacokinetic properties such as solubility and permeability across biological membranes. This characteristic is essential for achieving optimal drug delivery systems. Additionally, the presence of multiple fluorine atoms can influence metabolic pathways, potentially leading to prolonged drug action and reduced dosing frequency.

Another area where 3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole has shown promise is in the development of probes for biochemical assays. Its well-defined structure allows researchers to use it as a scaffold for designing molecules that can interact specifically with target proteins or enzymes. Such probes are invaluable tools for elucidating molecular mechanisms and validating new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve scalability but also enable access to complex derivatives that would be challenging to synthesize using traditional methods.

In conclusion,3-Difluoromethyl-5-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-4H-[1,2,4]triazole (CAS No. 1706454-87-6) represents a significant advancement in chemical biology research. Its unique structural features make it a versatile building block for developing novel therapeutic agents with enhanced pharmacological properties. As our understanding of molecular interactions continues to evolve,this compound is poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.